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Compound of Interest

Compound Name: H-D-Leu-OBzl.TosOH

Cat. No.: B613197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Leucine benzyl ester tosylate

salt, a crucial intermediate in synthetic organic chemistry, particularly in the fields of peptide

synthesis and pharmaceutical development. This document outlines its chemical structure,

physicochemical properties, a detailed experimental protocol for its synthesis, and its

applications in research and drug discovery.

Chemical Structure and Properties
D-Leucine benzyl ester tosylate salt is the tosylate salt of the benzyl ester of D-leucine. The

benzyl ester group serves as a protecting group for the carboxylic acid functionality of D-

leucine, while the tosylate salt formation improves its crystallinity and handling properties.

The structure consists of the D-leucine core, where the carboxylic acid is esterified with benzyl

alcohol and the amino group is protonated and forms a salt with p-toluenesulfonic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/product/b613197#d-leucine-benzyl-ester-tosylate-salt-structure
https://www.benchchem.com/product/b613197#d-leucine-benzyl-ester-tosylate-salt-structure
https://www.benchchem.com/product/b613197#d-leucine-benzyl-ester-tosylate-salt-structure
https://www.benchchem.com/product/b613197#d-leucine-benzyl-ester-tosylate-salt-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

